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Compound of Interest

Compound Name: Nonyl acrylate

CAS No.: 2664-55-3

Cat. No.: B1596182

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on nonyl acrylate. It delves into its chemical identity,

physicochemical properties, synthesis, polymerization, and applications, providing field-proven

insights and detailed experimental protocols.

Introduction and Nomenclature
Nonyl acrylate is an organic compound belonging to the acrylate ester family. It is a valuable

monomer used in the synthesis of various polymers. While the term "nonyl acrylate" can refer

to several isomers depending on the structure of the nine-carbon alkyl (nonyl) group, this guide

will primarily focus on the linear isomer, n-nonyl acrylate, which is the most common and

widely referenced form.

The International Union of Pure and Applied Chemistry (IUPAC) name for n-nonyl acrylate is

nonyl prop-2-enoate[1]. This name systematically describes its structure: a nine-carbon

straight-chain alkyl group (nonyl) attached to an acrylate (prop-2-enoate) moiety. It is a

colorless liquid with a characteristic fruity odor[2].

Physicochemical Properties
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Understanding the physicochemical properties of nonyl acrylate is critical for its handling,

storage, and application in experimental design. The key properties are summarized in the

table below.

Property Value Source

IUPAC Name nonyl prop-2-enoate PubChem[1]

CAS Number 2664-55-3 NIST[3], PubChem[1]

Molecular Formula C12H22O2 NIST[3], PubChem[1]

Molecular Weight 198.30 g/mol PubChem[1]

Appearance Colorless liquid LookChem[2]

Boiling Point 55 °C at 0.4 mm Hg LookChem[2]

Melting Point -34 °C LookChem[2]

Density 0.875 g/mL at 25 °C LookChem[2]

Refractive Index (n20/D) 1.437 LookChem[2]

Flash Point 193 °F (89.4 °C) LookChem[2]

Synthesis of Nonyl Acrylate
The most common and industrially significant method for synthesizing nonyl acrylate is the

Fischer esterification of acrylic acid with nonan-1-ol (n-nonyl alcohol), using a strong acid as a

catalyst.[4][5][6]

Causality of Experimental Choices
Reactants: Acrylic acid provides the acrylate backbone, while nonan-1-ol provides the nonyl

ester group.

Catalyst: A strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is

required to protonate the carbonyl oxygen of the acrylic acid.[5][7] This protonation increases

the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack

by the alcohol.[7][8]
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Equilibrium Shift: The Fischer esterification is a reversible reaction.[6][9] To drive the reaction

towards the product (nonyl acrylate), Le Châtelier's principle is applied. This is typically

achieved by either using a large excess of the alcohol reactant or by removing water as it is

formed, often through azeotropic distillation using a Dean-Stark apparatus.[5][8][9]

Reaction Mechanism Diagram
The following diagram illustrates the acid-catalyzed Fischer esterification mechanism for the

synthesis of nonyl acrylate.
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Caption: Mechanism of Fischer Esterification for Nonyl Acrylate Synthesis.

Step-by-Step Experimental Protocol
Setup: Assemble a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus.

Charging Reactants: Charge the flask with acrylic acid (1.0 eq), nonan-1-ol (1.2-1.5 eq to

help shift the equilibrium), a suitable solvent for azeotropic distillation (e.g., toluene), and a

catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).

Inhibitor: Add a small amount of a polymerization inhibitor (e.g., hydroquinone monomethyl

ether, MEHQ) to prevent the acrylic acid from polymerizing at elevated temperatures.[10]

Reaction: Heat the mixture to reflux. Water produced during the reaction will be collected in

the Dean-Stark trap. Continue the reaction until no more water is collected, indicating

completion.

Workup: Cool the reaction mixture. Neutralize the acid catalyst with a mild base (e.g., sodium

bicarbonate solution). Wash the organic layer with water and then with brine.
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Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and

remove the solvent under reduced pressure. The crude product can be further purified by

vacuum distillation to yield pure nonyl acrylate.

Polymerization and Applications
Nonyl acrylate readily undergoes polymerization, a property that is central to its industrial

utility.[2] The resulting polymer, poly(nonyl acrylate), possesses desirable properties such as

flexibility and strong adhesion.[11]

Free-Radical Polymerization
The most common method for polymerizing acrylate monomers is free-radical polymerization.

[12] This chain-growth process involves three key stages: initiation, propagation, and

termination.[12]

Initiation: A free-radical initiator (e.g., benzoyl peroxide or AIBN) is thermally or

photochemically decomposed to generate initial radicals. These radicals add to the double

bond of a nonyl acrylate monomer, creating a new monomer-radical.[12]

Propagation: The monomer-radical rapidly adds to other monomer molecules, extending the

polymer chain. This step is the primary chain-building phase.

Termination: The growth of polymer chains is halted through mechanisms like combination or

disproportionation, where two radical chains react with each other.

The polymerization rate and the molecular weight of the resulting polymer are influenced by

factors such as monomer concentration, initiator concentration, and temperature.[13]

Polymerization Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.ruixibiotech.com/pts/poly-n-nonyl-acrylate
https://www.youtube.com/watch?v=Yf0BwvwOqYM
https://www.youtube.com/watch?v=Yf0BwvwOqYM
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-nonyl-acrylate
https://www.youtube.com/watch?v=Yf0BwvwOqYM
https://www.researchgate.net/publication/230021710_Free-Radical_Acrylic_Polymerization_Kinetics_at_Elevated_Temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Charge Reactor:
Nonyl Acrylate, Solvent,

Initiator (e.g., AIBN)

Degas Mixture
(e.g., N₂ Purge)
to Remove O₂

Heat to Reaction Temp
(e.g., 60-80°C)

to Initiate

Maintain Temperature
for Polymerization
(Several Hours)

Cool to
Room Temperature

Precipitate Polymer
in Non-Solvent
(e.g., Methanol)

Filter and Wash
the Polymer

Dry Polymer
Under Vacuum

Obtain Pure
Poly(nonyl acrylate)

Click to download full resolution via product page

Caption: Workflow for Free-Radical Solution Polymerization of Nonyl Acrylate.
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Applications
The polymer, poly(nonyl acrylate), and copolymers containing nonyl acrylate are utilized in a

variety of applications due to their adhesive properties and durability.[2][11]

Coatings: It is a key component in manufacturing durable coatings, providing excellent

surface protection.[2]

Adhesives: It is used in pressure-sensitive adhesives and other adhesive formulations,

offering strong and flexible bonding.[2][11]

Sealants: The polymer's flexibility and durability make it suitable for producing high-

performance sealants.[2][11]

Resins and Plastics: As a monomer, it contributes to the formation of strong and durable

plastics and elastomers.[2]

Safety and Handling
Nonyl acrylate requires careful handling due to its potential health and environmental hazards.

[2]

Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[1] It may also

cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life.[1]

Precautions: Use in a well-ventilated area with appropriate personal protective equipment

(PPE), including gloves and safety glasses.[14] Avoid contact with skin, eyes, and clothing.

[14][15]

Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight.[14]

The presence of a polymerization inhibitor is crucial for stability, and it is only effective in the

presence of oxygen.[10][14] Keep containers tightly closed.[15]

Conclusion
Nonyl prop-2-enoate, or nonyl acrylate, is a versatile monomer with significant industrial

importance. Its synthesis via Fischer esterification is a well-established, scalable process.

Through free-radical polymerization, it forms poly(nonyl acrylate), a polymer whose adhesive
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and flexible properties are leveraged in a wide array of applications, including high-

performance coatings, adhesives, and sealants. A thorough understanding of its chemical

properties, synthesis, and polymerization behavior, coupled with stringent safety protocols, is

essential for its effective and safe utilization in research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1596182/docs#an-in-depth-technical-guide-to-nonyl-
acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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